Pyr10

• CAS No.: 1315323-00-2
• Product Name: Pyr10
• Molecular Formula: C18H13F6N3O2S
• Molecular Weight: 449.37
• IUPAC Name: N-[4-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]phenyl]-4-methyl-benzenesulfonamide
• Standard InChI: InChI=1S/C18H13F6N3O2S/c1-11-2-8-14(9-3-11)30(28,29)26-12-4-6-13(7-5-12)27-16(18(22,23)24)10-15(25-27)17(19,20)21/h2-10,26H,1H3
• Standard InChIKey: CVALMMCIOLXHDM-UHFFFAOYSA-N
• SMILES: O=S(C1=CC=C(C)C=C1)(NC2=CC=C(N3N=C(C(F)(F)F)C=C3C(F)(F)F)C=C2)=O
• Appearance: Solid powder
• Description: Pyr10 is a selective inhibitor of the transient receptor potential channel TRPC3.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Pyr10; Pyr-10; Pyr 10
• Reference: 1: Chauvet S, Jarvis L, Chevallet M, Shrestha N, Groschner K, Bouron A. Pharmacological Characterization of the Native Store-Operated Calcium Channels of Cortical Neurons from Embryonic Mouse Brain. Front Pharmacol. 2016 Dec 12;7:486. doi: 10.3389/fphar.2016.00486. eCollection 2016. Erratum in: Front Pharmacol. 2017 Mar 22;8:152. PubMed PMID: 28018223; PubMed Central PMCID: PMC5149554.; 2: Álvarez-Miguel I, Cidad P, Pérez-García MT, López-López JR. Differences in TRPC3 and TRPC6 channels assembly in mesenteric vascular smooth muscle cells in essential hypertension. J Physiol. 2017 Mar 1;595(5):1497-1513. doi: 10.1113/JP273327. Epub 2016 Dec 29. PubMed PMID: 27861908; PubMed Central PMCID: PMC5330869.; 3: Alkhani H, Ase AR, Grant R, O'Donnell D, Groschner K, Séguéla P. Contribution of TRPC3 to store-operated calcium entry and inflammatory transductions in primary nociceptors. Mol Pain. 2014 Jun 26;10:43. doi: 10.1186/1744-8069-10-43. PubMed PMID: 24965271; PubMed Central PMCID: PMC4118315.
• Last Modified: Aug 20 2021